Pseudohypericin

Specification

• CAS No.: 55954-61-5
• Molecular Formula: C30H16O9
• Molecular Weight: 520.4 g/mol
• IUPAC Name: 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione
• Standard InChI: InChI=1S/C30H16O9/c1-7-2-9(32)19-23-15(7)16-8(6-31)3-10(33)20-24(16)28-26-18(12(35)5-14(37)22(26)30(20)39)17-11(34)4-13(36)21(29(19)38)25(17)27(23)28/h2-5,31,34-39H,6H2,1H3
• Standard InChI Key: NODGUBIGZKATOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C3=C(C=C(C4=C3C5=C2C1=C6C(=CC(=O)C7=C(C8=C(C=C(C4=C8C5=C67)O)O)O)CO)O)O)O
• Colorform: Brown powder

Introduction

Pharmacokinetics of Pseudohypericin

Absorption and Distribution Parameters

Multiple clinical studies have investigated the pharmacokinetic properties of pseudohypericin in humans. Research data indicates that pseudohypericin demonstrates distinctive absorption, distribution, and elimination characteristics when administered orally as part of St. John's Wort extract.

A phase I clinical trial involving 18 healthy male volunteers provided valuable insights into the pharmacokinetics of pseudohypericin. After oral administration of a tablet containing 612 mg of St. John's Wort dry extract (STW-3, Laif 600), pseudohypericin demonstrated the following pharmacokinetic parameters:

Parameter	Value	Unit
AUC(0-infinity)	93.03	hr × ng/mL
Cmax	8.50	ng/mL
Tmax	3.0	hr
Elimination half-life	25.39	hr

These values were determined after single-dose administration, with similar results obtained under steady-state conditions during multiple-dose administration over a 14-day period.

Dose-Response Relationship

A dose-response relationship has been observed for pseudohypericin plasma concentrations. In a study involving 13 healthy male volunteers aged 25-30 years, oral administration of 526, 1578, and 3156 μg of pseudohypericin resulted in median peak plasma levels (Cmax) of 3.4, 12.1, and 29.7 μg/L, respectively. Notably, the Cmax and AUC values for the lowest dose were disproportionally lower than those for the higher doses, suggesting potential nonlinear pharmacokinetics at lower concentrations.

Mechanism of Action

Enzyme Inhibition Properties

Recent research has revealed that pseudohypericin exerts significant inhibitory effects on thioredoxin reductases, which are important enzymes involved in cellular redox regulation. Specifically, pseudohypericin demonstrates pronounced concentration- and time-dependent inhibition of both cytosolic (TrxR1) and mitochondrial (TrxR2) thioredoxin reductases.

Comparative analysis of the inhibitory potency of pseudohypericin versus hypericin reveals striking differences:

Enzyme	Pseudohypericin IC50 (μM)	Hypericin IC50 (μM)
TrxR1 (cytosolic)	4.40	157.08
TrxR2 (mitochondrial)	7.45	43.12

These data demonstrate that pseudohypericin is a substantially more potent inhibitor of TrxR1 than hypericin, with an IC50 value approximately 36 times lower. For TrxR2, pseudohypericin is still more potent, though the difference is less pronounced (approximately 6-fold).

Therapeutic Applications

Role in St. John's Wort Preparations

Pseudohypericin is one of the key constituents believed to contribute to the therapeutic effects of St. John's Wort preparations, which are widely used for the treatment of mild to moderate clinical depression. While the precise contribution of pseudohypericin to the antidepressant effects of St. John's Wort remains under investigation, it is recognized as one of the marker compounds for standardization of these herbal products.

Clinical trials investigating St. John's Wort extracts containing defined amounts of pseudohypericin have demonstrated efficacy for depression while maintaining good tolerability profiles. Research indicates that St. John's Wort preparations containing pseudohypericin are generally considered safer than conventional pharmaceutical antidepressants, though this advantage must be balanced against potential herb-drug interactions.

Chemical Stability and Analytical Methods

pH Sensitivity and Stability Considerations

Research on the chemical stability of pseudohypericin has revealed important considerations for its extraction, analysis, and formulation. Notably, pseudohypericin exhibits significant instability under alkaline conditions. Photodiode array detector-coupled HPLC analysis of St. John's Wort extracts has demonstrated that when the pH of these extracts is raised, the peak corresponding to pseudohypericin irreversibly disappears, while the peak for hypericin remains unchanged.

This pH-dependent instability has important implications for the pharmaceutical formulation of pseudohypericin-containing products. The instability under alkaline conditions suggests that basic environments should be strictly avoided during extraction processes. Furthermore, this characteristic raises questions regarding the bioavailability of pseudohypericin from oral medicinal products containing St. John's Wort extract, particularly those that might be exposed to the alkaline environment of the small intestine.

Analytical Detection Methods

Several analytical methods have been developed for the identification and quantification of pseudohypericin in plant material and pharmaceutical preparations. High-performance liquid chromatography (HPLC) with gradient elution has been established as an effective technique for the specific quantification of both pseudohypericin and hypericin in Hypericum preparations.

More sophisticated methods involve HPLC coupled with UV detection at multiple wavelengths, which can be further enhanced by photodiode array detection and liquid chromatography/mass spectrometry for compound confirmation. These analytical approaches provide essential tools for quality control of pseudohypericin-containing products and for pharmacokinetic studies investigating the compound's absorption and distribution in biological systems.